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Compound of Interest

Compound Name: Ethyltrimethylammonium bromide

Cat. No.: B031202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for

Ethyltrimethylammonium bromide (CAS No. 2650-77-3), a quaternary ammonium salt

utilized in research and development, particularly as a phase-transfer catalyst.[1] Adherence to

strict safety protocols is imperative when working with this compound to mitigate potential

hazards.

Hazard Identification and Classification
While specific toxicological data for Ethyltrimethylammonium bromide is limited, information

from structurally related quaternary ammonium compounds, such as Cetyltrimethylammonium

bromide, suggests potential for harm if not handled appropriately. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact.[2][3][4]

Potential Health Effects:

Acute Oral Toxicity: May be harmful if swallowed.[4][5]

Skin Corrosion/Irritation: May cause skin irritation.[4][5]

Serious Eye Damage/Irritation: May cause serious eye damage.[4][5]

Respiratory Irritation: May cause respiratory irritation if inhaled as dust.[4][5]
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Quantitative Toxicological Data
Specific quantitative toxicological data for Ethyltrimethylammonium bromide is not readily

available in the searched literature. The table below presents data for analogous compounds to

provide an indication of potential toxicity. It is crucial to handle Ethyltrimethylammonium
bromide as if it has a similar hazard profile.

Parameter Test Species
Route of
Administration

Value
Reference
Compound

LD50 (Oral) Rat (female) Oral 1,550 mg/kg

Hexadecyltrimeth

ylammonium

chloride

LD50 (Oral) Rat Oral 410 mg/kg
Cetyltrimethylam

monium bromide

LDLo Mouse Subcutaneous 29 mg/kg

(2-(p-

tolyloxy)ethyl)tri

methyl-, bromide

LD50: Lethal Dose, 50%; LDLo: Lowest published lethal dose.

Experimental Protocols for Safety Assessment
Standardized OECD guidelines are followed to assess the safety of chemical substances. The

following are summaries of key experimental protocols relevant to the potential hazards of

Ethyltrimethylammonium bromide.

3.1. OECD 404: Acute Dermal Irritation/Corrosion

This test guideline is used to assess the potential of a substance to cause skin irritation or

corrosion.

Principle: A single dose of the test substance is applied to a small area of the skin

(approximately 6 cm²) of an albino rabbit.[6] The untreated skin of the animal serves as a

control.[7]
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Methodology:

Animal Selection: Healthy, young albino rabbits are used.

Dose Application: 0.5 g of the solid substance (moistened with a small amount of water to

ensure good contact) is applied to the shaved test site and covered with a gauze patch.[7]

Exposure: The exposure duration is 4 hours.[6]

Observation: The skin is examined for erythema (redness) and edema (swelling) at 60

minutes, and then at 24, 48, and 72 hours after patch removal.[7] Observations may

continue for up to 14 days to assess the reversibility of any effects.[6][7]

Scoring: The severity of skin reactions is graded on a numerical scale. If corrosive effects

are not observed, a confirmatory test on additional animals may be performed.[7]

3.2. OECD 405: Acute Eye Irritation/Corrosion

This test is designed to determine the potential of a substance to cause eye irritation or

corrosion.

Principle: A single dose of the test substance is applied into the conjunctival sac of one eye

of an albino rabbit.[8][9] The other eye remains untreated and serves as a control.[8]

Methodology:

Animal Selection: Healthy, young adult albino rabbits with no pre-existing eye irritation or

corneal defects are used.[10]

Dose Application: A specified amount of the test substance is instilled into the lower eyelid.

[10]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[8][11]

The degree of eye irritation is evaluated by scoring lesions of the cornea, iris, and

conjunctiva.[12]

Pain Management: The use of topical anesthetics and systemic analgesics is

recommended to minimize animal distress.[10][12]
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Confirmatory Test: If a corrosive effect is not observed in the initial test, the response

should be confirmed using up to two additional animals.[8]

Safe Handling and Storage
4.1. Engineering Controls

Work in a well-ventilated place, preferably in a chemical fume hood, to avoid the formation

and inhalation of dust and aerosols.[12]

4.2. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.[13]

Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber) and a lab

coat.[12] Flame-resistant clothing may also be appropriate.[12]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

full-face respirator with an appropriate particulate filter.[12]

4.3. Hygiene Practices

Wash hands thoroughly after handling.[12]

Do not eat, drink, or smoke in the laboratory.

Contaminated clothing should be removed and washed before reuse.

4.4. Storage

Store in a tightly closed container in a dry, cool, and well-ventilated area.[12]

Store away from incompatible materials and foodstuff containers.[12]

First Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[12]
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Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water. Seek medical attention.[12]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[12] Remove contact lenses

if present and easy to do. Continue rinsing and seek immediate medical attention.[12]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a poison control center or doctor immediately.[12]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[12] Avoid breathing dust and

contact with the substance. Use personal protective equipment.[12]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[12]

Methods for Cleaning Up: Collect the spilled material using spark-proof tools and place it in a

suitable, closed container for disposal.[12]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

[12]

Specific Hazards: Combustion may produce hazardous gases such as carbon monoxide,

carbon dioxide, and nitrogen oxides.

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[12]

Disposal Considerations
Dispose of the material and its container at a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[12] Do not contaminate water, foodstuffs, or

sewer systems.[12]
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Initial Response

Containment & Cleanup

Final Steps
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Don Appropriate PPE

Ensure Adequate Ventilation
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Collect Material
(Use spark-proof tools)
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Dispose of Waste
(According to regulations)
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Click to download full resolution via product page

Caption: Workflow for handling an accidental spill of Ethyltrimethylammonium bromide.
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Areas of Protection

Personal Protective Equipment (PPE) for Ethyltrimethylammonium Bromide

Eye Protection

Chemical Safety Goggles / Face Shield
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Respiratory Protection

Full-Face Respirator (if needed)
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Caption: Recommended PPE for handling Ethyltrimethylammonium bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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